Cas no 1094221-15-4 (1-cyclopropyloctane-1,3-dione)

• Product Name: 1-cyclopropyloctane-1,3-dione
• CAS No: 1094221-15-4
• Molecular Formula: C₁₁H₁₈O₂
• Molecular Weight: 182.259423732758
• CID: 6137236
• PubChem ID: 43138853

1-cyclopropyloctane-1,3-dione Properties

Names and Identifiers

• 1-cyclopropyloctane-1,3-dione
• 1,3-Octanedione, 1-cyclopropyl-
• 1094221-15-4
• SCHEMBL7640492
• CS-0297468
• EN300-1126862

• InChIKey： ZUZHHKOTYOWIBT-UHFFFAOYSA-N
• Inchi： 1S/C11H18O2/c1-2-3-4-5-10(12)8-11(13)9-6-7-9/h9H,2-8H2,1H3
• SMILES： C(C1CC1)(=O)CC(=O)CCCCC

Computed Properties

• Exact Mass: 182.130679813g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 7
• Monoisotopic Mass: 182.130679813g/mol
• Heavy Atom Count: 13
• Complexity: 192
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Boiling Point: 271.9±13.0 °C(Predicted)
• pka: 9.95±0.20(Predicted)
• Density: 1.008±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds